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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849

This document provides essential safety and logistical information for the handling and disposal
of 2-Methylundecanal (CAS 110-41-8). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

1. Hazard ldentification and Risk Assessment

2-Methylundecanal is a combustible liquid and vapor that can cause skin, eye, and respiratory
tract irritation.[1] It may also cause an allergic skin reaction.[2][3] The toxicological properties of
this material have not been fully investigated.[1] It is also considered harmful to aquatic life with
long-lasting effects.[2][3]

Quantitative Safety and Physical Data
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Property Value Source
Flash Point 93 °C (199.4 °F) [1]

Oral LD50 (Rat) > 5000 mg/kg [2]
Dermal LD50 (Rabbit) > 10000 mg/kg [2]
Boiling Point 230.85 - 260 °C [4115]
Density 0.82-0.828 g/cm?3 at 20 °C [41[5]
Vapor Pressure 0.85Paat 20 °C [4]
Water Solubility 1.3-5.372 mg/L at 20-25 °C [2][4]

2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personnel safety.
All work with 2-Methylundecanal should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[1][6]
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3. Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for minimizing risks associated with handling 2-
Methylundecanal.

3.1. Pre-Handling Procedures

» Verify Documentation: Ensure the Safety Data Sheet (SDS) is readily available and has been
reviewed by all personnel involved.[6]

o Emergency Preparedness: Confirm that an emergency eyewash station and safety shower
are accessible and unobstructed.[6]

e Engineering Controls: All work must be conducted in a certified chemical fume hood to
minimize vapor inhalation.[1][6]

o Gather Materials: Assemble all necessary PPE, spill cleanup materials, and equipment
before retrieving the chemical.

3.2. Handling the Chemical

Don PPE: Put on the appropriate PPE as specified in the table above.
o Transfer: Carefully transfer the required amount of 2-Methylundecanal. Avoid splashing.
» Container Management: Keep the primary container tightly closed when not in use.[1][8]

o Post-Handling: After handling, wash hands and forearms thoroughly.[1] Remove and properly
store or dispose of PPE. Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[1][2][3]

3.3. Storage

» Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[1][2][8]

o Keep containers tightly sealed.[1][8] Some sources recommend storing under nitrogen.[2]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methylcyclopropane_1_carbaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methylcyclopropane_1_carbaldehyde.pdf
https://pim-resources.coleparmer.com/sds/69666.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methylcyclopropane_1_carbaldehyde.pdf
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/69666.pdf
https://foreverest.net/products/aroma-chemicals/2-methylundecanal-cas-110-41-8.html
https://pim-resources.coleparmer.com/sds/69666.pdf
https://pim-resources.coleparmer.com/sds/69666.pdf
https://www.thegoodscentscompany.com/data/rw1000411.html
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/en/products/sds_glen_B0001588.pdf
https://pim-resources.coleparmer.com/sds/69666.pdf
https://www.thegoodscentscompany.com/data/rw1000411.html
https://foreverest.net/products/aroma-chemicals/2-methylundecanal-cas-110-41-8.html
https://pim-resources.coleparmer.com/sds/69666.pdf
https://foreverest.net/products/aroma-chemicals/2-methylundecanal-cas-110-41-8.html
https://www.thegoodscentscompany.com/data/rw1000411.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Segregate from incompatible materials such as oxidizing agents and alkalis.[3][7]

4. Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local
regulations for complete and accurate classification.[1]

4.1. Waste Collection

o Collect all 2-Methylundecanal waste, including contaminated materials (e.g., absorbent
pads, gloves), in a dedicated, properly labeled, and sealed container.

» Do not mix with other waste streams unless specifically instructed by your institution's
environmental health and safety (EHS) office.

4.2. Disposal Procedure

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through a licensed waste contractor or your institution's EHS
department.|[3]

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2]

5. Emergency Procedures

5.1. Spills

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not
use combustible materials.
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o Collect: Sweep or scoop the absorbed material into a suitable, clean, dry, and closed
container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

5.2. First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical advice if skin irritation or a rash occurs.[1][2]

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1]

6. Safe Handling Workflow Diagram
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Workflow for Safe Handling of 2-Methylundecanal
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Caption: Workflow for the safe handling of 2-Methylundecanal from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Protocol: Safe Handling of 2-
Methylundecanal]. BenchChem, [2025]. [Online PDF]. Available at:
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2-methylundecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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